Cas no 1262012-69-0 (2-Cyano-6-methylcinnamic acid)

• Product name: 2-Cyano-6-methylcinnamic acid
• CAS No: 1262012-69-0
• MF: C₁₁H₉NO₂
• MW: 187.194662809372
• CID: 4948972

2-Cyano-6-methylcinnamic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-6-methylcinnamic acid

• Inchi： 1S/C11H9NO2/c1-8-3-2-4-9(7-12)10(8)5-6-11(13)14/h2-6H,1H3,(H,13,14)/b6-5+
• InChI Key： HLXOHRPYTLPHLF-AATRIKPKSA-N
• SMILES： OC(/C=C/C1C(C#N)=CC=CC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 287
• Topological Polar Surface Area: 61.1
• XLogP3: 2

Additional information on 2-Cyano-6-methylcinnamic acid

2-Cyano-6-Methylcinnamic Acid: A Comprehensive Overview

2-Cyano-6-methylcinnamic acid (CAS No. 1262012-69-0) is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound, also referred to as cyano-substituted cinnamic acid, belongs to the class of α,β-unsaturated carboxylic acids, which are known for their versatile chemical properties and wide-ranging applications. The structure of 2-cyano-6-methylcinnamic acid consists of a cinnamic acid backbone with a cyano group at the 2-position and a methyl group at the 6-position, making it a derivative with unique electronic and steric characteristics.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-cyano-6-methylcinnamic acid through various methodologies. One prominent approach involves the cyanation of substituted cinnamic acids using transition metal catalysts, such as palladium or nickel complexes. These methods not only enhance the yield but also provide greater control over the stereochemistry of the product. Additionally, researchers have explored the use of biocatalysts for the synthesis of this compound, leveraging enzymatic reactions to achieve environmentally friendly and sustainable production processes.

The electronic properties of 2-cyano-6-methylcinnamic acid make it an attractive candidate for applications in optoelectronics and photovoltaics. The cyano group introduces electron-withdrawing effects, which modulate the conjugation length and energy levels of the molecule. This modulation is particularly useful in designing materials for organic light-emitting diodes (OLEDs) and organic photovoltaic (OPV) devices. Recent studies have demonstrated that incorporating cyano-substituted cinnamic acids into polymer blends can significantly improve charge transport properties, leading to enhanced device performance.

In the field of pharmacology, 2-cyano-6-methylcinnamic acid has shown potential as a lead compound for drug discovery. Its ability to interact with biological targets, such as enzymes and receptors, has been explored in various disease models. For instance, research has indicated that this compound exhibits anti-inflammatory and antioxidant activities, which could be harnessed for developing therapeutic agents against chronic diseases such as cardiovascular disorders and neurodegenerative conditions.

The physical properties of 2-cyano-6-methylcinnamic acid are also noteworthy. Its melting point, solubility, and stability under different conditions have been extensively characterized using techniques such as differential scanning calorimetry (DSC) and thermogravimetric analysis (TGA). These properties are critical for determining its suitability in various industrial applications, including polymer additives and specialty chemicals.

From a materials science perspective, cyano-substituted cinnamic acids like 2-cyano-6-methylcinnamic acid have been employed as building blocks for constructing supramolecular assemblies and functional materials. For example, researchers have utilized this compound to form self-assembled monolayers (SAMs) on surfaces, which exhibit tailored wettability and adhesion properties. Such materials hold promise for applications in sensors, catalysis, and biomedical devices.

Recent breakthroughs in computational chemistry have further deepened our understanding of 2-cyano-6-methylcinnamic acid's molecular behavior. Advanced quantum mechanical calculations have provided insights into its electronic structure, reactivity patterns, and interaction dynamics with other molecules. These computational studies complement experimental findings and pave the way for rational design of derivatives with enhanced functionality.

In conclusion, 2-cyano-6-methylcinnamic acid is a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with its tunable properties, positions it as a valuable tool in modern chemical research. As ongoing studies continue to uncover new aspects of its behavior and utility, this compound is poised to play an increasingly important role in both academic and industrial settings.